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Abstract: This document provides a detailed protocol for conducting greenhouse trials to
evaluate the efficacy of the fungicide (E)-Metominostrobin. (E)-Metominostrobin is a
strobilurin fungicide that acts by inhibiting mitochondrial respiration in fungi.[1][2] This protocol
outlines a comprehensive methodology for assessing its effectiveness against key plant
pathogens, specifically Pyricularia oryzae (Rice Blast) and powdery mildew, under controlled
greenhouse conditions. Included are experimental design, detailed procedures for plant
cultivation, pathogen inoculation, fungicide application, and data analysis, along with templates
for data presentation.

Introduction

(E)-Metominostrobin is a broad-spectrum, systemic fungicide with both curative and
protective properties.[1] Its mode of action involves the inhibition of the cytochrome bcl
complex, which disrupts the mitochondrial respiratory chain in fungi, ultimately leading to cell
death.[2][3] This specific mode of action classifies it as a Quinone outside Inhibitor (Qol)
fungicide.[2][4] Primarily, it is utilized for the control of Pyricularia oryzae on rice crops.[5][6]
Research also indicates its effectiveness against other fungal pathogens such as those causing
sheath blight, grain discoloration, sheath rot, and brown spot in rice.[3] Given its mechanism, it
is also a candidate for managing other fungal diseases like powdery mildew.[7]
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These protocols are designed to provide a standardized framework for the evaluation of (E)-
Metominostrobin's efficacy in a controlled greenhouse environment, ensuring reliable and
reproducible results.

Experimental Design

A randomized complete block design (RCBD) is recommended to minimize the effects of
environmental gradients within the greenhouse.[7]

Treatments:

e T1: Negative Control (Untreated, Uninoculated)

e T2: Positive Control (Untreated, Inoculated)

e T3: (E)-Metominostrobin - Dose 1 (Inoculated)

e T4: (E)-Metominostrobin - Dose 2 (Inoculated)

¢ T5: (E)-Metominostrobin - Dose 3 (Inoculated)

o T6: Reference Fungicide (Inoculated)

Replicates: A minimum of four replicates should be established for each treatment group.[7]

Experimental Unit: Each experimental unit will consist of one pot containing a specified number
of plants.[7]

Materials and Equipment

Plant Materials:

» Rice (Oryza sativa) seedlings (a variety susceptible to blast, e.g., 'M202' or a local
susceptible variety).

e Cucumber (Cucumis sativus) or another plant species highly susceptible to powdery mildew.

[7]
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Fungal Pathogens:

e Pyricularia oryzae isolate.

o Podosphaera xanthii (or other relevant powdery mildew species) isolate.

Fungicides:

» (E)-Metominostrobin (analytical standard or formulated product).

o Reference fungicide with a known efficacy against the target pathogen.

Growth Media and Containers:

e Pots (e.g., 1-gallon).

 Sterilized potting mix (soil, sand, and peat mixture).

Greenhouse Conditions:

o Controlled temperature, humidity, and lighting appropriate for the host plant.

e Misting system for maintaining high humidity required for fungal infection.

Other:

Hand-held sprayer for fungicide application and inoculation.

Disease assessment scales/diagrams.

Data collection sheets or software.

Personal Protective Equipment (PPE).

Experimental Protocols
Plant Propagation and Maintenance

e Sowing: Sow seeds of the chosen host plant in pots filled with sterilized potting mix.
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» Growth Conditions: Maintain the plants in a greenhouse with optimal conditions for growth
(e.g., for rice: 25-28°C, 12-hour photoperiod; for cucumber: 22-26°C, 14-hour photoperiod).

o Watering and Fertilization: Water the plants regularly and apply a balanced fertilizer as
needed to ensure healthy growth.

» Plant Stage for Inoculation: The experiment should be initiated when plants reach a
susceptible stage (e.g., 3-4 leaf stage for rice).

Inoculum Preparation

For Pyricularia oryzae (Rice Blast):
e Culture the fungus on a suitable medium (e.g., oatmeal agar) for 10-14 days at 25°C.

o Flood the plates with sterile distilled water and gently scrape the surface with a sterile glass
rod to dislodge the conidia.

« Filter the suspension through sterile cheesecloth to remove mycelial fragments.
o Adjust the conidial concentration to 1 x 1075 conidia/mL using a hemocytometer.

e Add a surfactant (e.g., Tween 20 at 0.05%) to the suspension to ensure even distribution on
the leaf surface.

For Powdery Mildew:
e Collect fresh spores from heavily infected plants.

e Prepare a spore suspension by washing the spores from the infected leaves into sterile
distilled water containing a surfactant (e.g., 0.05% Tween 20).

e Adjust the spore concentration to approximately 1 x 10”6 spores/mL.[7]
Fungicide Application

o Prepare stock solutions of (E)-Metominostrobin and the reference fungicide at the desired
concentrations.
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» On the day of application, dilute the stock solutions to the final treatment concentrations.

o Apply the fungicide treatments to the plants one day before pathogen inoculation (for
protective activity assessment).[7] Curative activity can also be assessed by applying the
fungicide after symptom appearance.

o Use a hand-held sprayer to apply the fungicide solution until the foliage is thoroughly
covered but not to the point of runoff.

e The control plants (T1 and T2) should be sprayed with water containing the same surfactant
used in the fungicide formulations.

Pathogen Inoculation

o One day after the protective fungicide application, inoculate the plants (T2, T3, T4, T5, T6)
with the prepared pathogen suspension.

o Spray the inoculum evenly over the entire plant foliage.

e Maintain high humidity (e.g., >90%) for the first 24 hours post-inoculation to facilitate fungal
infection. This can be achieved by using a misting system or covering the plants with plastic
bags.

Incubation and Disease Assessment

 After the initial high-humidity period, maintain the plants under conditions conducive to
disease development.

o Assess disease incidence and severity at regular intervals (e.g., 7, 14, and 21 days after
inoculation).[7]

o Disease Incidence: Record the percentage of plants or leaves showing symptoms of the
disease.

o Disease Severity: Use a standardized rating scale to assess the percentage of leaf area
affected by the disease. For rice blast, a 0-9 scale is often used.[8] For powdery mildew, a
visual estimation of the percentage of leaf area covered by mycelium can be used.[9]
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Data Collection and Analysis

e Record all data systematically in pre-prepared data sheets.
» Calculate the mean disease incidence and severity for each treatment.

o Calculate the percentage of disease control for each fungicide treatment using the following
formula:

o % Disease Control = [(Disease in Control - Disease in Treatment) / Disease in Control] x
100

e Analyze the data using appropriate statistical methods, such as Analysis of Variance
(ANOVA), followed by a mean separation test (e.g., Tukey's HSD) to determine significant
differences between treatments.

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Effect of (E)-Metominostrobin on Rice Blast Severity
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Mean Disease Percent
. . Standard .
Treatment Dose (g a.i./ha) Severity (%) at L Disease
Deviation
21 DAI Control (%)
Negative Control 0 0.0 0.0 -
Positive Control 0 75.2 5.8 0.0
(B)-
) ) X 15.4 2.1 79.5
Metominostrobin
(E)-
_ _ 2X 8.1 1.5 89.2
Metominostrobin
(B)-
) ) 4X 35 0.9 95.3
Metominostrobin
Reference
o Y 10.2 1.8 86.4
Fungicide

DAI: Days After Inoculation. Fictional data for illustrative purposes.

Table 2: Effect of (E)-Metominostrobin on Powdery Mildew Incidence and Severity
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. ] Percent
Mean Disease Mean Disease .
) ) Disease
Treatment Dose (ppm) Incidence (%) Severity (%) at T
ontro
at 21 DAI 21 DAI .
(Severity) (%)
Negative Control 0 0.0 0.0 -
Positive Control 0 100.0 88.5 0.0
(B)-
) ) A 45.2 20.3 77.1
Metominostrobin
B)-
_ _ 2A 25.8 9.7 89.0
Metominostrobin
(B)-
, _ 4A 10.1 4.2 95.3
Metominostrobin
Reference
o B 30.5 12.6 85.8
Fungicide

DAI: Days After Inoculation. Fictional data for illustrative purposes.
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Caption: Experimental workflow for greenhouse efficacy trial.
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Caption: Mode of action of (E)-Metominostrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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